1-(pyrazine-2-carbonyl)-N-(4-sulfamoylphenethyl)azetidine-3-carboxamide

• IUPAC Name: 1-(pyrazine-2-carbonyl)-N-[2-(4-sulfamoylphenyl)ethyl]azetidine-3-carboxamide
• InChI: InChI=1S/C17H19N5O4S/c18-27(25,26)14-3-1-12(2-4-14)5-6-21-16(23)13-10-22(11-13)17(24)15-9-19-7-8-20-15/h1-4,7-9,13H,5-6,10-11H2,(H,21,23)(H2,18,25,26)
• InChI Key: NMKYKQVQWNUXCP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NC=CN=C2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C17H19N5O4S
• Molecular Weight: 389.4 g/mol
• CAS No.: 1396564-56-9

Description

1-(pyrazine-2-carbonyl)-N-(4-sulfamoylphenethyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C17H19N5O4S and its molecular weight is 389.43. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry Applications

The utility of compounds with complex structures, such as "1-(pyrazine-2-carbonyl)-N-(4-sulfamoylphenethyl)azetidine-3-carboxamide," is evident in heterocyclic synthesis. For instance, research by Fadda et al. (2012) highlights the synthesis of various heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives, using enaminonitriles as key intermediates. These compounds have significant potential in the development of new pharmaceuticals due to their diverse biological activities (Fadda, Etman, El-Seidy, & Elattar, 2012).

Antibacterial and Antimicrobial Properties

Research on heterocyclic compounds containing sulfonamido moieties, such as the one by Azab et al. (2013), has demonstrated their potential as antibacterial agents. The study synthesized new heterocyclic compounds with promising antibacterial activities, highlighting the therapeutic potential of such chemicals (Azab, Youssef, & El‐Bordany, 2013). Similarly, Sharshira and Hamada (2012) reported on the synthesis and antimicrobial evaluation of pyrazole derivatives, further supporting the role of such compounds in developing new antimicrobial agents (Sharshira & Hamada, 2012).

Pharmaceutical Intermediates

Compounds with the specified chemical structure can also serve as valuable intermediates in pharmaceutical synthesis. Elumalai et al. (2014) detailed the preparation of novel pyrazinamide condensed 1,2,3,4-tetrahydropyrimidines, evaluated for acetylcholinesterase inhibitor activity. These findings suggest the potential use of such compounds in the treatment of diseases like Alzheimer's (Elumalai, Ali, Elumalai, Eluri, & Srinivasan, 2014).